6-(trifluoromethyl)-1H-indole-5-carbonitrile
Overview
Description
“6-(trifluoromethyl)-1H-indole-5-carbonitrile” is a chemical compound with the molecular formula C9H6F3N . It’s part of a class of compounds known as trifluoromethylated indoles .
Molecular Structure Analysis
The molecular structure of “this compound” includes a trifluoromethyl group (CF3) attached to an indole ring . The exact 3D conformation of the molecule could not be retrieved.Physical And Chemical Properties Analysis
The compound has a molecular weight of 185.15 g/mol . Other physical and chemical properties could not be retrieved.Scientific Research Applications
Synthesis Processes
- Nenitzescu Synthesis : 6-(Trifluoromethyl)-1H-indole-5-carbonitrile serves as a key intermediate in the Nenitzescu synthesis of selective androgen receptor modulators. A practical and convergent synthesis of this compound has been developed, starting from 4-nitro-3-(trifluoromethyl)phenol and tert-butyl acetoacetate. This synthesis process includes a telescoped procedure for synthesis and Nenitzescu reaction, followed by palladium-catalyzed cyanation and removal of the tert-butyl ester group, culminating in a six-step process (Boros, Kaldor, & Turnbull, 2011).
Medicinal Chemistry
- Cytotoxic Evaluation : Novel derivatives of this compound, specifically 7-substituted-5-(1H-indol-3-yl)tetrazolo[1,5-a]pyrimidine-6-carbonitrile, have been synthesized and evaluated for their cytotoxic activity against various human cancer cell lines, including colon and lung cancer. This synthesis was achieved via a one-pot, three-component reaction (Radwan, Alminderej, & Awad, 2020).
Chemical Structure and Mechanisms
- Crystal Structure Analysis : The crystal structure of derivatives of this compound, such as 1-(2,6-dichloro-4-(trifluoromethyl)phenyl)-6-ethyl-1H-pyrazolo[3,4-b]pyridine-3-carbonitrile, has been determined through X-ray crystallography. This has led to a deeper understanding of the reaction mechanisms of these compounds with unsaturated carbonyl compounds (Liu, Chen, Sun, & Wu, 2013).
Drug Discovery Applications
- Supramolecular Aggregation : The compound is involved in the formation of supramolecular aggregates in derivatives like 4-aryl-6-(1H-indol-3-yl)-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitriles. This property is significant for understanding its potential applications in drug discovery and development (Low, Cobo, Sánchez, Trilleras, & Glidewell, 2007).
Synthesis of Analogues
- Synthesis of Analogues : Trifluoromethylated analogues of 4,5-dihydroorotic acid have been synthesized using this compound derivatives. These analogues show potential in the development of new pharmaceuticals due to their unique structural and chemical properties (Sukach et al., 2015).
Properties
IUPAC Name |
6-(trifluoromethyl)-1H-indole-5-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5F3N2/c11-10(12,13)8-4-9-6(1-2-15-9)3-7(8)5-14/h1-4,15H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMIVDGGJBSXDRI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC2=CC(=C(C=C21)C#N)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5F3N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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